Cas no 923196-17-2 (N-(3,4-dimethylphenyl)-8-ethoxy-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-(3,4-dimethylphenyl)-8-ethoxy-2-oxo-2H-chromene-3-carboxamide
• CAS No: 923196-17-2
• MF: C₂₀H₁₉NO₄
• MW: 337.369165658951
• CID: 6382408
• PubChem ID: 16645380
• Update Time: 2025-10-30

N-(3,4-dimethylphenyl)-8-ethoxy-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-8-ethoxy-2-oxo-2H-chromene-3-carboxamide
• N-(3,4-dimethylphenyl)-8-ethoxy-2-oxochromene-3-carboxamide
• 2H-1-Benzopyran-3-carboxamide, N-(3,4-dimethylphenyl)-8-ethoxy-2-oxo-
• VU0607406-1
• AKOS001425254
• 923196-17-2
• Z27804292
• F3256-0038

• Inchi： 1S/C20H19NO4/c1-4-24-17-7-5-6-14-11-16(20(23)25-18(14)17)19(22)21-15-9-8-12(2)13(3)10-15/h5-11H,4H2,1-3H3,(H,21,22)
• InChI Key： YRPGMGIBUOQDEO-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(OCC)C=CC=C2C=C1C(NC1=CC=C(C)C(C)=C1)=O

Computed Properties

• Exact Mass: 337.13140809g/mol
• Monoisotopic Mass: 337.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.264±0.06 g/cm3(Predicted)
• Boiling Point: 595.6±50.0 °C(Predicted)
• pka: 11.92±0.70(Predicted)

Additional information on N-(3,4-dimethylphenyl)-8-ethoxy-2-oxo-2H-chromene-3-carboxamide

N-(3,4-Dimethylphenyl)-8-Ethoxy-2-Oxo-2H-Chromene-3-Carboxamide (CAS No. 923196-17-2): A Comprehensive Overview

N-(3,4-Dimethylphenyl)-8-Ethoxy-2-Oxo-2H-Chromene-3-Carboxamide (CAS No. 923196-17-2) is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the chromene family, which is a class of aromatic heterocyclic compounds with a benzopyran structure. The presence of the carboxamide group and the 8-ethoxy substituent makes this compound unique, offering it distinct chemical and biological properties.

The molecular structure of N-(3,4-Dimethylphenyl)-8-Ethoxy-2-Oxo-2H-Chromene-3-Carboxamide is characterized by a chromene ring system with a ketone group at the 2-position and an ethoxy group at the 8-position. The carboxamide functionality is attached to the chromene ring via a methylene bridge, while the N-(3,4-dimethylphenyl) group adds further complexity to the molecule. This intricate structure contributes to its stability and reactivity in different chemical environments.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its ability to act as a bioisostere or template molecule has made it a valuable tool in medicinal chemistry. Researchers have explored its role in modulating enzyme activity, particularly in kinase inhibitors and protease inhibitors, which are critical targets in treating various diseases such as cancer and neurodegenerative disorders.

The synthesis of N-(3,4-Dimethylphenyl)-8-Ethoxy-2-Oxo-2H-Chromene-3-Carboxamide involves multi-step organic reactions, including Friedel-Crafts acylation, nucleophilic substitution, and amide bond formation. These reactions require precise control over reaction conditions to ensure high yield and purity. The compound's stability under various storage conditions has been extensively studied, making it suitable for long-term use in research and industrial applications.

In terms of applications, this compound has shown promise in materials science as well. Its ability to form stable complexes with metal ions has led to its use in catalysis and sensor development. Additionally, its photochemical properties make it a candidate for applications in optoelectronics and photovoltaics.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of N-(3,4-Dimethylphenyl)-8-Ethoxy-2-Oxo-2H-Chromene-3-Carboxamide with high accuracy. These studies have provided insights into its reactivity towards nucleophiles and electrophiles, as well as its potential for use in organic synthesis as an intermediate or building block.

The environmental impact of this compound has also been a topic of interest. Studies have shown that it exhibits low toxicity towards aquatic organisms under controlled conditions, making it a safer option for certain industrial applications. However, further research is needed to fully understand its environmental fate and degradation pathways.

In conclusion, N-(3,4-Dimethylphenyl)-8-Ethoxy-2-Oxo-2H-Chromene-3-Carboxamide (CAS No. 923196